Cas no 1379315-45-3 (1-(3-CHLORO-5-FLUOROPHENYL)-2-METHYLPROPAN-2-OL)

• Product Name: 1-(3-CHLORO-5-FLUOROPHENYL)-2-METHYLPROPAN-2-OL
• CAS No: 1379315-45-3
• MF: C₁₀H₁₂ClFO
• MW: 202.653085708618
• MDL: MFCD11521036
• CID: 5150239
• PubChem ID: 91658381
• Update Time: 2026-03-03

1-(3-CHLORO-5-FLUOROPHENYL)-2-METHYLPROPAN-2-OL Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLORO-5-FLUOROPHENYL)-2-METHYLPROPAN-2-OL
• Benzeneethanol, 3-chloro-5-fluoro-α,α-dimethyl-

• MDL： MFCD11521036
• Inchi： 1S/C10H12ClFO/c1-10(2,13)6-7-3-8(11)5-9(12)4-7/h3-5,13H,6H2,1-2H3
• InChI Key： MLOXECHYGLSPFY-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC(Cl)=C1)C(C)(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(3-CHLORO-5-FLUOROPHENYL)-2-METHYLPROPAN-2-OL

Introduction to 1-(3-CHLORO-5-FLUOROPHENYL)-2-METHYLPROPAN-2-OL (CAS No. 1379315-45-3)

1-(3-CHLORO-5-FLUOROPHENYL)-2-METHYLPROPAN-2-OL, identified by its Chemical Abstracts Service number CAS No. 1379315-45-3, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This molecule, featuring a 3-chloro-5-fluorophenyl moiety linked to a 2-methylpropan-2-ol backbone, has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of both chlorine and fluorine substituents in the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The compound's 3-chloro-5-fluorophenyl group is particularly noteworthy, as halogenated aromatic rings are widely recognized for their role in enhancing binding affinity and metabolic stability in drug candidates. The chlorine atom, being electron-withdrawing, can modulate the electronic distribution of the ring, while the fluorine atom, known for its ability to improve lipophilicity and binding interactions, further contributes to the molecule's pharmacological potential. These features make 1-(3-chloro-5-fluorophenyl)-2-methylpropan-2-ol a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various biological pathways. The structural motif of 1-(3-chloro-5-fluorophenyl)-2-methylpropan-2-ol aligns well with this trend, as it combines elements that are frequently observed in successful drug candidates. For instance, the fluorinated aromatic ring is a common feature in kinase inhibitors, where it enhances binding to the target protein. Similarly, the chloro-substituted phenyl ring has been utilized in designing molecules that interact with enzymes and receptors with high selectivity.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. A notable example is the development of fluorinated tyrosine kinase inhibitors (TKIs), which have shown remarkable efficacy in treating cancers by inhibiting aberrant signaling pathways. The structural framework of 1-(3-chloro-5-fluorophenyl)-2-methylpropan-2-ol shares similarities with these inhibitors, suggesting that it may exhibit comparable biological activities. Specifically, the 3-chloro-5-fluorophenyl moiety could serve as a key interaction point with target proteins, while the alcohol group at the 2-position provides a site for further functionalization to optimize potency and selectivity.

The synthesis of 1-(3-chloro-5-fluorophenyl)-2-methylpropan-2-ol involves strategic steps that highlight its synthetic utility. The preparation typically begins with the functionalization of a fluorobenzene derivative, followed by chlorination and subsequent alkylation to introduce the propyl side chain. This synthetic route underscores the compound's accessibility and flexibility for medicinal chemists to explore derivatives.

In terms of pharmacological potential, preliminary studies suggest that 1-(3-chloro-5-fluorophenyl)-2-methylpropan-2-ol may exhibit inhibitory activity against certain enzymes and receptors. For example, its structural resemblance to known kinase inhibitors warrants investigation into its effects on tyrosine kinases and other relevant targets. Additionally, the compound's ability to modulate protein-protein interactions could make it valuable in developing therapeutic agents for neurological disorders.

The role of computational chemistry in drug discovery has also been instrumental in evaluating the potential of 1-(3-chloro-5-fluorophenyl)-2-methylpropan-2-ol. Molecular docking studies can predict how this molecule interacts with biological targets at an atomic level, providing insights into its binding affinity and mode of action. These computational approaches are increasingly complementing experimental work, enabling faster identification of promising candidates for further development.

Furthermore, green chemistry principles are being integrated into the synthesis of pharmaceutical compounds like 1-(3-chloro-5-fluorophenyl)-2-methylpropan-2-ol. This involves optimizing synthetic routes to minimize waste generation and improve atom economy. By adopting sustainable practices, researchers can enhance both environmental compatibility and economic efficiency in drug development processes.

The future prospects for 1-(3-chloro-5-fluorophenyl)-2-methylpropan-2-ol are promising, given its structural features and potential biological activities. Continued research is needed to fully elucidate its pharmacological profile and explore its applications in therapeutic contexts. As our understanding of disease mechanisms evolves, compounds like this may play a crucial role in developing next-generation treatments.